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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use
of Dowtherm Q heat transfer fluid in pilot plant scale chemical reactions. Dowtherm Q is a
synthetic organic fluid composed of a mixture of diphenylethane and alkylated aromatics,
designed as a high-performance alternative to hot oils.[1][2][3] Its broad operating temperature
range and excellent thermal stability make it a versatile choice for precise temperature control
in research, development, and small-scale manufacturing environments.[4][5][6]

Properties of Dowtherm Q

Dowtherm Q offers superior performance characteristics compared to traditional hot oils,
particularly in terms of thermal stability at elevated temperatures and pumpability at low
temperatures.[1][3][4] It is non-corrosive to common metals and alloys used in heat transfer
systems.[1][4]

Quantitative Data Summary

The following table summarizes the key physical and thermal properties of Dowtherm Q.
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Property Sl Units English Units
N Mixture of Diphenylethane and  Mixture of Diphenylethane and
Composition _ _
Alkylated Aromatics Alkylated Aromatics
Appearance Clear to Light Yellow Liquid Clear to Light Yellow Liquid

Operating Temperature Range

-35°C to 330°C

-30°F to 625°F

Atmospheric Boiling Point 267°C 513°F
Flash Point (Closed Cup) 120°C 249°F
Fire Point (C.0.C)) 124°C 255°F
Autoignition Temperature 412°C 773°F
Average Molecular Weight 190 g/mol -

Note: The data presented above are typical properties and should not be construed as

specifications.[2][3]

Safety and Handling Protocols

Proper handling of Dowtherm Q is essential to ensure a safe operating environment. While it

has a high flash point, it is a combustible material.[7] Always consult the Safety Data Sheet

(SDS) for complete safety information before use.[7][8][9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Wear long-sleeved

clothing and consider a chemical-resistant apron.

» Respiratory Protection: In well-ventilated areas, respiratory protection is typically not

required. If vapors or mists are generated, use an appropriate respirator with an organic

vapor cartridge.

Handling and Storage:
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Store in tightly closed, properly labeled containers in a well-ventilated area.[10]

Avoid contact with strong oxidizing agents.[8]

Ground all transfer equipment to prevent static discharge.

In case of a spill, contain the material and absorb it with a non-combustible absorbent
material.[8][10] Prevent entry into waterways.[8]

Fire Safety:

e Use carbon dioxide, dry chemical, or foam fire extinguishers. Water spray can be used to
cool fire-exposed containers.[8]

» Leaking vapors that have cooled are less likely to ignite. However, leaks into insulation at
high temperatures can lead to spontaneous ignition.[7]

Experimental Protocols for Pilot Plant Reactors

This section outlines the general procedure for using Dowtherm Q as a heat transfer fluid for a
jacketed reactor in a pilot plant setting.

System Preparation and Charging

e System Inspection: Before introducing Dowtherm Q, thoroughly inspect the heat transfer
system, including the reactor jacket, pumps, piping, and expansion tank, for any leaks or
damage. Ensure all connections are secure.

o Material Compatibility: Verify that all wetted parts of the system are compatible with
Dowtherm Q. It is non-corrosive to most common metals and alloys.[1][4]

o System Cleaning: Ensure the system is clean and free of any residual water or other
contaminants. Water can cause excessive vapor pressure at operating temperatures.

e Charging the System:

o Calculate the required volume of Dowtherm Q based on the system's capacity.
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o Using a suitable pump and grounded transfer lines, carefully charge the fluid into the
system through the designated fill port, typically on the expansion tank.

o Avoid introducing air into the system during filling.

Reaction Temperature Control

e System Startup:
o Ensure the system is filled to the appropriate level in the expansion tank.

o Start the circulation pump to ensure proper flow through the reactor jacket. The low
viscosity of Dowtherm Q allows for easy pumpability even at low temperatures.[7]

o Begin heating the fluid gradually using the system's heater. Monitor the system pressure
and temperature closely.

e Running the Reaction:

o Set the desired reaction temperature on the temperature controller. The system will
automatically heat or cool the Dowtherm Q to maintain the setpoint.

o The high thermal stability of Dowtherm Q makes it suitable for extended runs at elevated
temperatures.[1][7]

o For reactions requiring temperatures above 265°C, the system may need to be
pressurized to prevent boiling of the fluid.[4]

e System Shutdown:

o At the end of the reaction, turn off the heater and allow the Dowtherm Q to cool down
while still circulating.

o Once the fluid has reached a safe temperature (typically below 100°C), the circulation
pump can be stopped.

o If the system is to be shut down for an extended period, it can be left charged with
Dowtherm Q.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.glycolsales.com.au/wp-content/uploads/2022/10/176-01407-01-dowtherm-q-heat-transfer-fluid-technical-manual.pdf
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://rodun-int.com/en/shop/dowtherm/dowtherm-q/
https://www.glycolsales.com.au/wp-content/uploads/2022/10/176-01407-01-dowtherm-q-heat-transfer-fluid-technical-manual.pdf
https://www.chempoint.com/en-emea/products/dow/dowtherm-synthetic-thermal-fluids/dowtherm-synthetic-thermal-fluids/dowtherm-q
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Fluid Maintenance and Monitoring

o Periodically take a sample of the Dowtherm Q for analysis. This can help identify any
thermal degradation or contamination.[7]

e When taking a sample from a hot system, cool it to below 40°C (100°F) before placing it in a
shipping container to prevent burns and loss of volatile components.[7]

o Dow offers a fluid analysis service to help monitor the condition of the heat transfer fluid.

Visualized Workflows and Relationships
Experimental Workflow

The following diagram illustrates the general workflow for conducting a chemical reaction in a
pilot plant using Dowtherm Q for temperature control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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